Cas no 1020057-82-2 (5-amino-1-[4-(trifluoromethyl)phenyl]-1h-pyrazole-3-carbonitrile)

5-amino-1-[4-(trifluoromethyl)phenyl]-1h-pyrazole-3-carbonitrile structure
1020057-82-2 structure
Product Name:5-amino-1-[4-(trifluoromethyl)phenyl]-1h-pyrazole-3-carbonitrile
CAS No:1020057-82-2
MF:C11H7F3N4
MW:252.195291757584
CID:1131195
PubChem ID:24729151
Update Time:2025-04-20

5-amino-1-[4-(trifluoromethyl)phenyl]-1h-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1-[4-(trifluoromethyl)phenyl]-1h-pyrazole-3-carbonitrile
    • ACLSGDHCGNTOPL-UHFFFAOYSA-N
    • 1H-Pyrazole-3-carbonitrile, 5-amino-1-[4-(trifluoromethyl)phenyl]-
    • 1020057-82-2
    • 5-amino-1-[4-(trifluoromethyl)phenyl]pyrazole-3-carbonitrile
    • Inchi: 1S/C11H7F3N4/c12-11(13,14)7-1-3-9(4-2-7)18-10(16)5-8(6-15)17-18/h1-5H,16H2
    • InChI Key: ACLSGDHCGNTOPL-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)N1C(=CC(C#N)=N1)N)(F)F

Computed Properties

  • Exact Mass: 252.062281g/mol
  • Monoisotopic Mass: 252.062281g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 252.2g/mol
  • XLogP3: 2.5
  • Topological Polar Surface Area: 67.6Ų
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